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Compound of Interest

3,4-Dimethoxy-5-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B129565

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethoxy-5-hydroxybenzaldehyde, a substituted aromatic aldehyde, is a significant
organic compound with applications in synthetic chemistry and potential pharmacological
activities. Its structural features, including a reactive aldehyde group and a substituted phenolic
ring, make it a valuable precursor for the synthesis of more complex molecules, particularly in
the development of novel therapeutic agents. This technical guide provides a comprehensive
overview of its chemical and physical properties, a proposed synthetic pathway, and an
exploration of its potential biological significance.

Chemical and Physical Properties

The fundamental properties of 3,4-Dimethoxy-5-hydroxybenzaldehyde are summarized
below. These data are essential for its handling, characterization, and application in a
laboratory setting.
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Property Value Reference(s)

CAS Number 29865-90-5 [11[2][3]

Molecular Formula CoH1004 [1][2]

Molecular Weight 182.17 g/mol [11[2]
3,4-Dimethoxy-5-

IUPAC Name [2]
hydroxybenzaldehyde
5-Hydroxyveratraldehyde, 3-

Synonyms Hydroxy-4,5- [2][3]
dimethoxybenzaldehyde
Not specified; likely a

Appearance . .
crystalline solid

Melting Point 64 - 69 °C [1114]

_, , 314 °C (at 760 mmHg); 177-
Boiling Point [1114]

180 °C (at 12 mmHg)

Solubility in Water

55¢g/Lat25°C

[1]

Density

1.234 g/cm3 at 20 °C

[1]

pKa

8.87

[1]

Spectroscopic Data

Spectroscopic analysis is critical for the identification and purity assessment of 3,4-Dimethoxy-

5-hydroxybenzaldehyde. Below is a summary of available spectral data.
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Technique Data Summary Reference(s)

Data available from sources
1H NMR _ _ [2]
such as Sigma-Aldrich.

Data available from sources
13C NMR ) [2]
like SpectraBase.

GC-MS data indicates a top
peak at m/z 182,

Mass Spectrometry (MS) ] [2]
corresponding to the molecular

ion.

FTIR spectra are available,
likely showing characteristic
Infrared (IR) Spectroscopy peaks for the hydroxyl, [2]
aldehyde, and aromatic C-H
and C=C bonds.

Synthesis and Purification

While a specific, detailed protocol for the synthesis of 3,4-Dimethoxy-5-
hydroxybenzaldehyde is not readily available in the provided search results, a plausible
synthetic route can be inferred from the synthesis of related compounds. It is noted that 3,4-
dihydroxy-5-methoxybenzaldehyde serves as an intermediate in the synthesis of 3,4-
dimethoxy-5-hydroxybenzaldehyde.[2] The final step would involve a selective methylation of
the hydroxyl group at position 4.

Proposed Experimental Workflow for Synthesis

The following diagram outlines a proposed workflow for the synthesis of 3,4-Dimethoxy-5-
hydroxybenzaldehyde.
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Proposed Synthesis of 3,4-Dimethoxy-5-hydroxybenzaldehyde
\
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Intermediate:
3,4-dihydroxy-5-methoxybenzaldehyde
- J

Selective methylation
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Recrystallization or
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Step 3: Purification

Purified Product
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A proposed synthetic workflow for 3,4-Dimethoxy-5-hydroxybenzaldehyde.

Detailed Methodologies
Step 1: Synthesis of 3,4-dihydroxy-5-methoxybenzaldehyde (Intermediate)

A detailed protocol for a similar reaction suggests the following steps, which would need to be

optimized for this specific synthesis:

e Reaction Setup: Dissolve sodium hydroxide in water in a round-bottom flask.
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» Addition of Starting Material: Add 5-bromovanillin to the sodium hydroxide solution.
» Catalyst Addition: Introduce a copper catalyst (e.g., precipitated copper powder).
o Reflux: Heat the mixture under reflux for several hours.

o Work-up: After cooling, acidify the reaction mixture (e.g., with sulfuric acid) to precipitate the
product.

o Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate.
* |solation: Remove the solvent under vacuum to yield the crude intermediate.
Step 2: Selective Methylation of the Intermediate

This step would require a selective methylation of the hydroxyl group at the 4-position of 3,4-
dihydroxy-5-methoxybenzaldehyde. This can be challenging due to the presence of two
hydroxyl groups. The reaction conditions would need to be carefully controlled to achieve the
desired regioselectivity. A suitable methylating agent and base would be employed in an
appropriate solvent.

Step 3: Purification
The final product would likely be purified using standard laboratory techniques:

e Recrystallization: Dissolve the crude product in a minimal amount of a hot solvent and allow
it to cool slowly to form crystals. The choice of solvent would depend on the solubility of the
compound.

o Column Chromatography: For higher purity, the crude product can be purified by column
chromatography on silica gel, eluting with a suitable solvent system.

Biological Activity and Potential Signhaling Pathways

Direct studies on the biological activity and signaling pathways of 3,4-Dimethoxy-5-
hydroxybenzaldehyde are limited in the provided search results. However, it is mentioned as
a useful synthetic intermediate for creating aryl benzothiazole derivatives with antitumor
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activities.[4] Furthermore, derivatives of the structurally related compound, 3,4,5-
trimethoxybenzaldehyde, are known to exhibit anticancer effects.

Hypothetical Mechanism of Action for Derivatives

Based on the known mechanisms of related compounds, derivatives of 3,4-Dimethoxy-5-
hydroxybenzaldehyde could potentially exert antitumor effects through pathways such as the

induction of apoptosis.

The diagram below illustrates a generalized apoptotic signaling pathway that could be
influenced by active derivatives.
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Hypothetical Apoptotic Pathway for Derivatives
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A generalized apoptotic pathway potentially targeted by derivatives.

Safety and Handling

3,4-Dimethoxy-5-hydroxybenzaldehyde is classified with the following hazards:
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e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[5]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles.[1]

e Hand Protection: Compatible chemical-resistant gloves.[1]

» Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator where risk
assessment shows air-purifying respirators are appropriate.[1]

Handling and Storage:

Keep the container tightly closed.[1]

Store in a cool, dry place.[1]

Avoid raising dust.[1]

Incompatible with strong oxidizing agents and strong bases.[1]

Conclusion

3,4-Dimethoxy-5-hydroxybenzaldehyde is a valuable compound for chemical synthesis,
particularly as a precursor to potentially bioactive molecules. While detailed experimental
protocols and in-depth biological studies are not extensively documented in the available
literature, this guide provides a solid foundation of its known properties and plausible synthetic
and biological pathways. Further research is warranted to fully elucidate its synthetic
optimization and pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


http://www.sciencemadness.org/talk/viewthread.php?tid=14605
http://www.sciencemadness.org/talk/viewthread.php?tid=14605
https://www.benchchem.com/product/B181199
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethoxy-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethoxy-5-hydroxybenzaldehyde
https://www.erowid.org/archive/rhodium/chemistry/345-tmba.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3934870&Mask=200
https://www.benchchem.com/product/b129565#3-4-dimethoxy-5-hydroxybenzaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b129565#3-4-dimethoxy-5-hydroxybenzaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b129565#3-4-dimethoxy-5-hydroxybenzaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b129565#3-4-dimethoxy-5-hydroxybenzaldehyde-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

